Cas no 1519659-87-0 (1-(2-methylquinolin-4-yl)cyclobutan-1-amine)

• Product Name: 1-(2-methylquinolin-4-yl)cyclobutan-1-amine
• CAS No: 1519659-87-0
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 6401939
• PubChem ID: 96870764
• Update Time: 2025-11-06

1-(2-methylquinolin-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylquinolin-4-yl)cyclobutan-1-amine
• 1519659-87-0
• EN300-1837594

• Inchi： 1S/C14H16N2/c1-10-9-12(14(15)7-4-8-14)11-5-2-3-6-13(11)16-10/h2-3,5-6,9H,4,7-8,15H2,1H3
• InChI Key： FRTKKMIRHSRVNI-UHFFFAOYSA-N
• SMILES： NC1(C2C=C(C)N=C3C=CC=CC=23)CCC1

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-methylquinolin-4-yl)cyclobutan-1-amine

Introduction to 1-(2-methylquinolin-4-yl)cyclobutan-1-amine (CAS No. 1519659-87-0)

1-(2-methylquinolin-4-yl)cyclobutan-1-amine, also known by its CAS number 1519659-87-0, is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring and a quinoline moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(2-methylquinolin-4-yl)cyclobutan-1-amine consists of a cyclobutyl ring attached to a quinoline derivative. The quinoline ring, which is a heterocyclic aromatic compound, is known for its biological activity and has been extensively studied in the context of drug discovery. The cyclobutyl ring, on the other hand, adds conformational rigidity and can influence the compound's pharmacokinetic properties.

Recent research has highlighted the potential of 1-(2-methylquinolin-4-yl)cyclobutan-1-amine in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. Specifically, it has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are crucial mediators of inflammatory responses.

In addition to its anti-inflammatory properties, 1-(2-methylquinolin-4-yl)cyclobutan-1-amine has also shown promise in neurodegenerative diseases. Research conducted on animal models has demonstrated that this compound can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that it may have potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2-methylquinolin-4-yl)cyclobutan-1-amine is another area of active investigation. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. The compound's low toxicity and high safety margin further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-methylquinolin-4-yl)cyclobutan-1-amine in human subjects. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and no significant adverse effects at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

In conclusion, 1-(2-methylquinolin-4-yl)cyclobutan-1-amine (CAS No. 1519659-87-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.